N-(1-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide

• IUPAC Name: N-[2-[1-(4-fluorophenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-5-methylpyrazol-3-yl]-5-nitrofuran-2-carboxamide
• InChI: InChI=1S/C20H13FN8O4/c1-11-8-16(25-20(30)15-6-7-17(33-15)29(31)32)28(26-11)19-14-9-24-27(18(14)22-10-23-19)13-4-2-12(21)3-5-13/h2-10H,1H3,(H,25,30)
• InChI Key: DOKMECXJQMPPGX-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)C2=CC=C(O2)[N+](=O)[O-])C3=NC=NC4=C3C=NN4C5=CC=C(C=C5)F
• Molecular Formula: C20H13FN8O4
• Molecular Weight: 448.4 g/mol

Description

N-(1-(1-(4-fluorophenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl)-3-methyl-1H-pyrazol-5-yl)-5-nitrofuran-2-carboxamide is a useful research compound. Its molecular formula is C20H13FN8O4 and its molecular weight is 448.374. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

The compound’s unique chemical structure makes it a promising candidate for cancer research. Researchers have investigated its potential as an anticancer agent due to its ability to inhibit tumor growth and induce apoptosis in cancer cells. .

Antifungal Properties

The compound’s fused pyrazole and pyrimidine rings contribute to its antifungal activity. Specifically, the presence of fluoro, trifluoromethyl, bromo, and nitro groups on the phenyl and furyl rings enhances its efficacy against fungal pathogens. .

Neurotoxicity Assessment

In a groundbreaking study, researchers explored the neurotoxic potential of a derivative of this compound. The synthesized pyrazoline derivative exhibited effects on acetylcholinesterase (AChE) activity and malondialdehyde (MDA) levels in the brain. .

Drug Design and Optimization

The compound’s scaffold offers opportunities for drug design and optimization. Medicinal chemists can modify its substituents to fine-tune its pharmacological properties, aiming for improved efficacy, reduced toxicity, and enhanced bioavailability.

Mechanism of Action

Target of Action

The compound, also known as Mizolastine , primarily targets the Histamine H1 receptor . The Histamine H1 receptor plays a crucial role in allergic reactions and inflammatory responses. By interacting with this receptor, the compound can influence the body’s response to allergens and inflammation .

Mode of Action

Mizolastine acts as an antagonist to the Histamine H1 receptor . This means it binds to the receptor and blocks its activation by histamine, a compound involved in local immune responses and acting as a neurotransmitter. By blocking the activation of the H1 receptor, Mizolastine prevents the typical allergic and inflammatory responses mediated by histamine .

Biochemical Pathways

The primary biochemical pathway affected by Mizolastine is the histamine signaling pathway . By blocking the H1 receptor, Mizolastine inhibits the downstream effects of histamine signaling, which include vasodilation, bronchoconstriction, and increased vascular permeability. These effects are typically associated with allergic reactions .

Result of Action

The primary result of Mizolastine’s action is the reduction of allergic and inflammatory responses . By blocking the H1 receptor, it prevents histamine from exerting its effects, thereby reducing symptoms such as itching, redness, swelling, and bronchoconstriction that are commonly associated with allergic reactions .